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Compound of Interest

Compound Name: Kanshone A

Cat. No.: B1639881 Get Quote

Introduction

Kanshone A is a sesquiterpenoid isolated from the plant Nardostachys chinensis Batalin,

which has been used in traditional Chinese folk medicine.[1] The structure of Kanshone A is

characterized by a cross-conjugated system, a cis-dimethyl arrangement, and an α,α-dimethyl-

substituted alcohol moiety.[1] This document outlines the first total synthesis of Kanshone A, a

nine-step process developed by Tori, Furuta, and Asakawa. The synthesis is notable for its

stereoselective alkylation and an intramolecular aldol cyclization to construct the core structure.

[1][2]

Chemical Structure

Molecular Formula: C₁₅H₂₂O₂[3]

Molecular Weight: 234.33 g/mol [3]

IUPAC Name: (4R,4aR,5R)-4-(2-hydroxypropan-2-yl)-4a,5-dimethyl-4,5,6,7-

tetrahydronaphthalen-1-one[3]

Synthetic Pathway Overview
The total synthesis of Kanshone A begins with the known methyl ester 5, which is derived from

3,4-dimethylcyclohex-2-enone. The key strategic elements of the synthesis involve the

stereoselective alkylation of this ester, followed by an intramolecular aldol cyclization to form

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1639881?utm_src=pdf-interest
https://www.benchchem.com/product/b1639881?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/1991/p1/p19910001919/unauth
https://www.benchchem.com/product/b1639881?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/1991/p1/p19910001919/unauth
https://www.benchchem.com/product/b1639881?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/1991/p1/p19910001919/unauth
https://pubs.rsc.org/en/content/articlelanding/1991/p1/p19910001919
https://pubchem.ncbi.nlm.nih.gov/compound/Kanshone-A
https://pubchem.ncbi.nlm.nih.gov/compound/Kanshone-A
https://pubchem.ncbi.nlm.nih.gov/compound/Kanshone-A
https://www.benchchem.com/product/b1639881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1639881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the bicyclic enone 3. Subsequent steps then introduce the remaining functionalities to yield

Kanshone A (1).[1]

Methyl ester 5 Diacetal 4LDA, 2-(2-bromoethyl)-1,3-dioxolane, HMPA Keto aldehyde 6TsOH, acetone-water Enone 3TsOH, benzene Intermediate 10MeLi Intermediate 11LDA, PhSeBr Enone 2H2O2 Kanshone A (1)Wharton reaction, oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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